Cas no 2034268-89-6 (2-methoxy-5-methyl-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide)

• Product Name: 2-methoxy-5-methyl-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide
• CAS No: 2034268-89-6
• MF: C₁₈H₂₀N₄O₃S
• MW: 372.441402435303
• CID: 6303588
• PubChem ID: 121022845
• Update Time: 2025-10-23

2-methoxy-5-methyl-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-methyl-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide
• F6561-6806
• 2-methoxy-5-methyl-N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)benzenesulfonamide
• 2-methoxy-5-methyl-N-[[2-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]benzenesulfonamide
• AKOS026704739
• 2034268-89-6
• 2-methoxy-5-methyl-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide

• Inchi： 1S/C18H20N4O3S/c1-13-6-7-16(25-3)17(9-13)26(23,24)21-11-14-5-4-8-19-18(14)15-10-20-22(2)12-15/h4-10,12,21H,11H2,1-3H3
• InChI Key： ZVRBJEKLQLDTAO-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1OC)(NCC1=CC=CN=C1C1C=NN(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 372.12561169g/mol
• Monoisotopic Mass: 372.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 94.5Ų

Additional information on 2-methoxy-5-methyl-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide

Introduction to 2-methoxy-5-methyl-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide and Its Significance in Modern Chemical Biology

2-methoxy-5-methyl-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide, with the CAS number 2034268-89-6, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, combines a benzene sulfonamide core with functional groups that enhance its biological activity. The presence of a methoxy group at the 2-position and a methyl group at the 5-position of the benzene ring, along with a pyridine-pyrazole hybrid moiety, contributes to its unique chemical properties and potential therapeutic applications.

The sulfonamide functional group (-SO₂NH₂) is well-documented for its role in drug design, particularly due to its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. In the case of 2-methoxy-5-methyl-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide, the sulfonamide moiety is strategically positioned to modulate the compound's binding affinity and selectivity. This has led to extensive research into its potential as a lead compound for developing novel therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, and the pyridine-pyrazole hybrid scaffold in 2-methoxy-5-methyl-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide exemplifies this trend. Pyrazoles and pyridines are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of these heterocycles into the molecular structure not only enhances the compound's solubility but also improves its pharmacokinetic profile, making it a promising candidate for further development.

The structural complexity of 2-methoxy-5-methyl-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide also allows for fine-tuning of its biological activity through structural modifications. Researchers have been exploring various derivatives of this compound to optimize its efficacy and minimize potential side effects. For instance, modifications to the pyridine ring or the pyrazole moiety can alter the compound's interaction with biological targets, thereby influencing its therapeutic potential.

In the realm of computational chemistry, 2-methoxy-5-methyl-N-{2-(1-methyl-1H-pyrazol-4-yllpyridin3 - ylmethyl}benzene-l-sulfonamide has been subjected to detailed molecular modeling studies to understand its binding mechanisms. These studies have provided valuable insights into how the compound interacts with enzymes and receptors at the molecular level. Such information is crucial for designing more effective drugs with improved target specificity and reduced toxicity.

The synthesis of 2-methoxy--5--methyl--N-{21(1--methyl-lH--pyrazol--4--yI)-pyridin3 -- ylmelI}benzenel--sulfonamide involves multi-step organic reactions that showcase the expertise of modern synthetic chemistry. The process typically begins with the preparation of key intermediates such as 2-hydroxy--5--methylbenzenesulfonyl chloride, which is then reacted with appropriate pyridine-pyrazole derivatives. The use of advanced catalytic systems and green chemistry principles has enabled more efficient and environmentally friendly synthesis routes, aligning with global efforts to promote sustainable chemical practices.

One of the most exciting aspects of studying 2--methoxy--5--methyl-N{21(1--methyl-lH-pyrazol4 -- yI)-pyridin3 -- ylmelI}benzenel--sulfonamide is its potential application in addressing complex diseases. Research has shown that this compound exhibits inhibitory activity against various enzymes implicated in inflammatory and neoplastic processes. For example, preliminary studies have indicated that it may interfere with the activity of cyclooxygenase (COX) enzymes, which are known targets for nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, its ability to modulate kinase activity has raised interest in its potential as an anticancer agent.

The pharmacological profile of 2--methoxy--5--methyl-N{21(1--methyl-lH-pyrazol4 -- yI)-pyridin3 -- ylmelI}benzenel--sulfonamide is further enhanced by its ability to cross biological membranes due to its lipophilic nature. This property is essential for ensuring adequate drug delivery to target sites within the body. Moreover, studies have demonstrated that this compound can be metabolically stable under physiological conditions, which prolongs its half-life and enhances its therapeutic efficacy.

As research in chemical biology continues to evolve, compounds like 2--methoxy--5--methyl-N{21(1--methyl-lH-pyrazol4 -- yI)-pyridin3 -- ylmelI}benzenel--sulfonamide are expected to play a pivotal role in developing next-generation therapeutics. The integration of cutting-edge technologies such as high-throughput screening (HTS), structure-based drug design (SBDD), and machine learning algorithms has accelerated the discovery process significantly. These advancements have enabled researchers to identify promising candidates more rapidly and efficiently than ever before.

In conclusion, 2 methoxy 5 methyl N{21( 1 methyl lH pyrazol 4 yl ) pyridin 3 ylmel } benzene 1 sulfon amide CAS no2034268 89 6 represents a significant advancement in pharmaceutical chemistry Its complex structure multifunctional groups and promising biological activities make it an attractive candidate for further research and development In light of recent scientific breakthroughs this compound holds great potential for contributing to innovative therapeutic strategies across various medical fields